1-[1-(Difluoromethyl)cyclopentyl]methanaminehydrochloride

• CAS No.: 2792186-48-0
• Molecular Formula: C7H14ClF2N
• Molecular Weight: 185.64 g/mol
• IUPAC Name: [1-(difluoromethyl)cyclopentyl]methanamine;hydrochloride
• InChI: InChI=1S/C7H13F2N.ClH/c8-6(9)7(5-10)3-1-2-4-7;/h6H,1-5,10H2;1H
• InChI Key: KGXYXIJIHIFSPT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN)C(F)F.Cl

Description

1-[1-(Difluoromethyl)cyclopentyl]methanaminehydrochloride is a chemical compound with significant interest in various scientific fields due to its unique structural properties and potential applications. This compound is characterized by the presence of a difluoromethyl group attached to a cyclopentyl ring, which is further connected to a methanamine group, forming a hydrochloride salt.

Preparation Methods

The synthesis of 1-[1-(Difluoromethyl)cyclopentyl]methanaminehydrochloride involves several steps, typically starting with the difluoromethylation of cyclopentyl derivatives. One common method includes the reaction of cyclopentylmethanamine with difluoromethylating agents under controlled conditions. Industrial production methods often utilize advanced techniques such as catalytic difluoromethylation, which allows for efficient and scalable synthesis of the compound .

Chemical Reactions Analysis

1-[1-(Difluoromethyl)cyclopentyl]methanaminehydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the difluoromethyl group can be replaced by other nucleophiles under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines and thiols. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[1-(Difluoromethyl)cyclopentyl]methanaminehydrochloride has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of neurological disorders.

Industry: The compound is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-[1-(Difluoromethyl)cyclopentyl]methanaminehydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The difluoromethyl group plays a crucial role in enhancing the compound’s binding affinity and selectivity towards these targets. The pathways involved in its mechanism of action are still under investigation, but it is believed to modulate various biochemical processes through its interactions with cellular components .

Comparison with Similar Compounds

1-[1-(Difluoromethyl)cyclopentyl]methanaminehydrochloride can be compared with other similar compounds, such as:

1-(Difluoromethyl)cyclopentylmethanesulfonamide: This compound has a similar difluoromethyl group but differs in the presence of a methanesulfonamide group instead of a methanamine group.

1-(Difluoromethyl)cyclopentylmethanesulfonyl chloride: This compound contains a methanesulfonyl chloride group, which imparts different chemical properties and reactivity compared to the methanamine group.